Cas no 350818-59-6 (4-Nitrobiphenyl-d9)

• Product Name: 4-Nitrobiphenyl-d9
• CAS No: 350818-59-6
• MF: C₁₂H₉NO₂
• MW: 208.260818243027
• MDL: MFCD01074245
• CID: 302839
• Update Time: 2024-01-27

4-Nitrobiphenyl-d9 Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl-2,2',3,3',4,5,5',6,6'-d9,4'-nitro- (9CI)
• 4-NITRODIPHENYL-D9
• 1,2,3,4,5-pentadeuterio-6-(2,3,5,6-tetradeuterio-4-nitro-phenyl)benzene
• 4-Nitrobiphenyl-d9

• MDL： MFCD01074245
• Inchi： 1S/C12H9NO2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
• InChI Key： BAJQRLZAPXASRD-LOIXRAQWSA-N
• SMILES： C1(C([2H])=C(C([N+]([O-])=O)=C([2H])C=1[2H])[2H])C1=C([2H])C(=C([2H])C([2H])=C1[2H])[2H]

Computed Properties

• Exact Mass: 208.12
• Monoisotopic Mass: 208.12
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8A^2